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Compound of Interest

Compound Name: 4-Bromothiobenzamide

Cat. No.: B1270958

For researchers, scientists, and professionals in the dynamic field of drug development, the
selection of building blocks in chemical synthesis is a critical decision that profoundly influences
the efficiency of reaction pathways and the biological activity of the final compounds. Among
the versatile scaffolds available, thiobenzamides and their derivatives have garnered significant
attention. This guide provides a comprehensive comparison of 4-Bromothiobenzamide
against its close analogs, namely the parent compound Thiobenzamide and 4-
Chlorothiobenzamide, highlighting its advantages supported by experimental data and
established chemical principles.

Physicochemical Properties: A Comparative
Overview

The introduction of a halogen atom onto the phenyl ring of thiobenzamide significantly alters its
physicochemical properties. 4-Bromothiobenzamide, with its bromine substituent at the para
position, presents a unique combination of molecular weight, melting point, and electronic
effects that distinguish it from Thiobenzamide and 4-Chlorothiobenzamide. These properties
can influence its solubility, crystal packing, and interactions with biological targets.
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Property

4-
Bromothiobenzami
de

Thiobenzamide

4-
Chlorothiobenzami
de

Molecular Formula

C7HeBINS

C7H7NS

C7HeCINS

Molecular Weight 216.10 g/mol [1] 137.20 g/mol [2] 171.65 g/mol [3]
Melting Point 139-143 °CJ[1] 113-117 °C[2] 127-129 °CJ[3]

) White to light yellow )
Appearance Solid[1] Solid[3]

crystalline solid

Advantages of 4-Bromothiobenzamide

The strategic placement of a bromine atom on the thiobenzamide scaffold imparts several

advantages, making it a preferred reagent in various synthetic and medicinal chemistry

applications.
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4-Bromothiobenzamide

Aryl Halide
(Ar-X)

X =1, Br, Cl

Oxidative Addition
(Rate-Determining Step)

Transmetalation

Reductive Elimination

Reactivity in Cross-Coupling

Y
(Pd(O) Catalysa (C

oupled Product
(Ar-Nu)

»Gnhanced_Reactivita

Superior in
Cross-Coupling Reactions
Facilitates Nucleophilic
Substitution

Key for Heterocycle
Synthesis
—>

Versatile_lntermediate]
—>

Scaffold for
Drug Discovery

Antimicrobial Properties

Potential_Biological_Activity ) )
Potential Anticancer &

Carbon-Halogen Bond Strength

(Weakest)

C-Br

Reactivity Order:
Ar-1 > Ar-Br > Ar-Cl > Ar-F

7

(=)

(Strongest)

© 2025 BenchChem. All rights reserved. 3/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Validation & Comparative

Check Availability & Pricing

Start:
p-Substituted Benzonitrile

4
Reagents:

NaHS, MgClz2:6H20
Solvent: DMF
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Pour into Water & Filter

Work-up 2:
Resuspend in HCI & Filter
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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